Cas no 849751-48-0 (tert-Butyl (2-chloropyrimidin-4-yl)carbamate)

tert-Butyl (2-chloropyrimidin-4-yl)carbamate structure

849751-48-0 structure

Product Name:tert-Butyl (2-chloropyrimidin-4-yl)carbamate

CAS No:849751-48-0

MF:C₉H₁₂ClN₃O₂

MW:229.663480758667

MDL:MFCD16036511

CID:4225473

PubChem ID:53420006

Update Time:2024-10-26

tert-Butyl (2-chloropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (2-chloro-4-pyrimidinyl)-, 1,1-dimethylethyl ester
- tert-Butyl (2-chloropyrimidin-4-yl)carbamate
- tert-butyl N-(2-chloropyrimidin-4-yl)carbamate
- 1,1-Dimethylethyl N-(2-chloro-4-pyrimidinyl)carbamate (ACI)
- Carbamic acid, (2-chloro-4-pyrimidinyl)-, 1,1-dimethylethyl ester (9CI)
- 849751-48-0
- C76718
- 4-(Boc-amino)-2-chloropyrimidine
- DB-432605
- CS-0102855
- MFCD16036511
- AS-66166
- DTXSID701214316
- EN300-3266774
- tert-Butyl(2-chloropyrimidin-4-yl)carbamate
- SY271806
- 1,1-Dimethylethyl N-(2-chloro-4-pyrimidinyl)carbamate
- SCHEMBL4648083
- AKOS027370522
- SB60732
- MDL： MFCD16036511
- Inchi： 1S/C9H12ClN3O2/c1-9(2,3)15-8(14)13-6-4-5-11-7(10)12-6/h4-5H,1-3H3,(H,11,12,13,14)
- InChI Key： KZWYURZXVHDRKB-UHFFFAOYSA-N
- SMILES： O=C(NC1C=CN=C(Cl)N=1)OC(C)(C)C

Computed Properties

Exact Mass: 229.0618043g/mol
Monoisotopic Mass: 229.0618043g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 64.1Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 320.8±15.0 °C at 760 mmHg
Flash Point: 147.8±20.4 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl (2-chloropyrimidin-4-yl)carbamate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl (2-chloropyrimidin-4-yl)carbamate Pricemore >>

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tert-Butyl (2-chloropyrimidin-4-yl)carbamate Production Method

Production Method 1

24424-99-5

7461-50-9

849751-48-0

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 24 h, rt

Reference

Photoreductive Removal of O-Benzyl Groups from Oxyarene N-Heterocycles Assisted by O-Pyridine-pyridone Tautomerism

Todorov, Aleksandar R.; Wirtanen, Tom; Helaja, Juho, Journal of Organic Chemistry, 2017, 82(24), 13756-13767

tert-Butyl (2-chloropyrimidin-4-yl)carbamate Raw materials

tert-Butyl (2-chloropyrimidin-4-yl)carbamate Preparation Products

tert-Butyl (2-chloropyrimidin-4-yl)carbamate (849751-48-0)

tert-Butyl (2-chloropyrimidin-4-yl)carbamate Suppliers

Amadis Chemical Company Limited

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(CAS:849751-48-0)tert-Butyl (2-chloropyrimidin-4-yl)carbamate

Order Number:A929125

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:56

Price ($):162.0

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Amadis Chemical Company Limited

(CAS:849751-48-0)tert-Butyl (2-chloropyrimidin-4-yl)carbamate

Purity:99%

Quantity:5g

Price ($):162.0